Cas no 1450977-70-4 (1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride)

• Product Name: 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride
• CAS No: 1450977-70-4
• MF: C₈H₁₆Cl₂N₂O₂
• MW: 243.130840301514
• CID: 4600552
• Update Time: 2025-10-30

1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride

• Inchi： 1S/C8H14N2O2.2ClH/c11-7(12)8(1-2-8)10-5-3-9-4-6-10;;/h9H,1-6H2,(H,11,12);2*1H
• InChI Key： VWXOSTXVTNFJOJ-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(O)=O)CC1.[H]Cl.[H]Cl

Additional information on 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride

Recent Advances in the Study of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride (CAS: 1450977-70-4)

1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride (CAS: 1450977-70-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopropane and piperazine moieties, has been explored as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have focused on its role as a key intermediate in the development of pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride as a precursor for the synthesis of potent serotonin receptor modulators. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting molecules, including improved blood-brain barrier penetration and metabolic stability. These findings underscore its potential in the design of next-generation CNS therapeutics.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it was utilized in the development of novel antimicrobial agents. The researchers demonstrated that derivatives of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study also provided insights into the structure-activity relationships (SAR) of these derivatives, paving the way for further optimization.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride. A 2023 Organic Process Research & Development paper detailed a cost-effective and environmentally friendly synthesis route, which significantly reduced the use of hazardous reagents and improved overall yield. This progress is expected to accelerate the compound's adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid dihydrochloride (CAS: 1450977-70-4) continues to be a valuable tool in medicinal chemistry, with its applications spanning CNS therapeutics, antimicrobial agents, and beyond. Ongoing research efforts are likely to uncover additional therapeutic potentials and further refine its synthetic accessibility, solidifying its role in drug discovery pipelines.